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Compound of Interest

2-(Benzyloxy)-1-bromo-4-
Compound Name:

jiodobenzene
CAS No.: 2253887-19-1
Cat. No.: B6316311

Get Quote

\ J

This guide provides a comprehensive technical overview of 2-(Benzyloxy)-1-bromo-4-
iodobenzene (CAS 2253887-19-1), a versatile synthetic intermediate with significant potential
in drug discovery and materials science. For researchers, chemists, and drug development
professionals, this document outlines the compound's properties, a plausible synthetic route, its
key reactivity profile, and prospective applications, grounding all information in established
chemical principles.

Physicochemical and Spectroscopic Properties

Detailed experimental data for 2-(Benzyloxy)-1-bromo-4-iodobenzene is not extensively
reported in peer-reviewed literature. However, based on its structure and data from chemical
suppliers, we can compile its fundamental properties and predict its spectroscopic
characteristics.

Table 1: Chemical Identifiers and Computational Data
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Property Value Source

CAS Number 2253887-19-1 ChemScene[1]

Molecular Formula Ci3H10BriO ChemScene[1]

Molecular Weight 389.03 g/mol ChemScene([1]
IC1=CC=C(Br)C(OCC2=CC=C

SMILES ChemScene[1]
C=C2)=C1
QVTXKRNPVVCAJD- . ,

InChl Key MilliporeSigmal[2]

UHFFFAOYSA-N

Topological Polar Surface Area

(TPSA) 9.23 Az ChemScene[1]
Predicted logP 4.6327 ChemScene[1]
Hydrogen Bond Acceptors 1 ChemScene([1]
Hydrogen Bond Donors 0 ChemScene[1]
Rotatable Bonds 3 ChemScene[1]

Spectroscopic Analysis (Predicted)

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on both the di-halogenated ring and the benzyl ring, as well as a characteristic
singlet for the benzylic methylene (-CHz-) protons. The protons on the di-halogenated ring
will exhibit splitting patterns influenced by their neighboring protons and the electronic effects
of the bromo, iodo, and benzyloxy substituents.

e 13C NMR: The carbon NMR spectrum should display 13 unigue signals corresponding to
each carbon atom in the molecule. The carbons attached to the halogens and the oxygen
atom will have characteristic chemical shifts.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to the molecular weight of the compound. Due to the presence of bromine, a characteristic
isotopic pattern (M and M+2 peaks in approximately a 1:1 ratio) will be observed.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemscene.com/product/2253887-19-1.html
https://www.chemscene.com/product/2253887-19-1.html
https://www.chemscene.com/product/2253887-19-1.html
https://www.chemscene.com/product/2253887-19-1.html
https://www.sigmaaldrich.com/TW/zh/product/aobchem/aobh97eba98c?context=bbe
https://www.chemscene.com/product/2253887-19-1.html
https://www.chemscene.com/product/2253887-19-1.html
https://www.chemscene.com/product/2253887-19-1.html
https://www.chemscene.com/product/2253887-19-1.html
https://www.chemscene.com/product/2253887-19-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6316311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption
bands for C-O-C ether stretching, C-H stretching of the aromatic and methylene groups, and
C=C stretching of the aromatic rings.

Synthesis and Purification

A robust and widely applicable method for the synthesis of 2-(Benzyloxy)-1-bromo-4-
iodobenzene is the Williamson ether synthesis.[3][4][5] This method involves the O-alkylation
of a phenol with an alkyl halide in the presence of a base. In this case, 2-bromo-4-iodophenol
would be the phenolic starting material, and benzyl bromide would serve as the alkylating
agent.
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Caption: A generalized workflow for the synthesis of 2-(Benzyloxy)-1-bromo-4-iodobenzene.
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Experimental Protocol: Williamson Ether Synthesis

o Reaction Setup: To a solution of 2-bromo-4-iodophenol (1.0 equivalent) in an anhydrous
polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a suitable
base (1.5-2.0 equivalents), for instance, potassium carbonate (K2COs) or cesium carbonate
(Cs2CO0s).

» Addition of Alkylating Agent: Stir the suspension at room temperature for approximately 30
minutes to facilitate the formation of the phenoxide. Subsequently, add benzyl bromide (1.1
equivalents) dropwise to the reaction mixture.

o Reaction Monitoring: Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C)
and monitor the progress of the reaction by thin-layer chromatography (TLC) until the
starting material is consumed.

o Workup: Upon completion, cool the reaction mixture to room temperature and pour it into
water. Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or
dichloromethane.

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can then be purified by
column chromatography on silica gel to yield pure 2-(Benzyloxy)-1-bromo-4-iodobenzene.

Chemical Reactivity and Handling

The synthetic utility of 2-(Benzyloxy)-1-bromo-4-iodobenzene lies in the differential reactivity
of its two carbon-halogen bonds. The carbon-iodine bond is significantly more reactive than the
carbon-bromine bond in many transition metal-catalyzed cross-coupling reactions.[6][7] This
allows for selective functionalization at the iodo-position while leaving the bromo-position intact
for subsequent transformations.

Key Reactions:

e Suzuki-Miyaura Coupling: The C-I bond will preferentially undergo oxidative addition to a
palladium(0) catalyst, allowing for selective coupling with a boronic acid or boronate ester.[8]
[9][10][11] The less reactive C-Br bond can then be coupled in a subsequent step under
more forcing conditions.
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e Sonogashira Coupling: Similar to the Suzuki coupling, the C-I bond is more reactive in the
Sonogashira reaction, enabling the selective coupling with a terminal alkyne.[6][7][12][13][14]

o Other Cross-Coupling Reactions: This substrate is also a promising candidate for other
palladium-catalyzed reactions such as Buchwald-Hartwig amination, Heck coupling, and
Stille coupling, with the C-I bond again being the more reactive site.

Selective Reactivity
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Caption: Logical workflow illustrating the selective Suzuki-Miyaura coupling.

Safety and Handling:
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While a specific safety data sheet for 2-(Benzyloxy)-1-bromo-4-iodobenzene is not readily
available, general precautions for handling halogenated aromatic compounds should be
followed. It is advisable to handle the compound in a well-ventilated fume hood, wearing
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat. Avoid inhalation of dust and contact with skin and eyes.

Applications in Drug Discovery and Medicinal
Chemistry

The structural motifs present in 2-(Benzyloxy)-1-bromo-4-iodobenzene make it a highly
attractive scaffold for the synthesis of novel drug candidates.

e The Benzyloxy Pharmacophore: The benzyloxy-phenyl moiety is a well-established
pharmacophore in medicinal chemistry.[15][16][17][18][19][20][21][22] It is present in a
variety of biologically active molecules and is known to contribute to favorable
pharmacokinetic properties and binding interactions with biological targets. For instance,
benzyloxy-containing compounds have been investigated as sodium channel modulators,
antiparasitic agents, and enzyme inhibitors.[15][16][17]

o A Versatile Building Block: The di-halogenated nature of this compound, coupled with the
differential reactivity of the C-1 and C-Br bonds, allows for the stepwise and regioselective
introduction of different substituents. This makes it an ideal starting material for the
construction of diverse molecular libraries for high-throughput screening in drug discovery
programs. By sequentially performing different cross-coupling reactions, researchers can
efficiently generate a wide range of complex biaryl and other substituted aromatic
compounds.

Conclusion

2-(Benzyloxy)-1-bromo-4-iodobenzene is a valuable and versatile building block for organic
synthesis. While detailed experimental data on the compound itself is sparse, its synthesis is
readily achievable through established methods like the Williamson ether synthesis. Its key
value lies in the differential reactivity of the carbon-iodine and carbon-bromine bonds, which
enables selective and sequential functionalization. This, combined with the presence of the
biologically relevant benzyloxy pharmacophore, positions 2-(Benzyloxy)-1-bromo-4-
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iodobenzene as a promising starting material for the development of novel therapeutics and
functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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